Cas no 2228287-02-1 (2-amino-1-(5-propylthiophen-2-yl)ethan-1-one)

• Product Name: 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one
• CAS No: 2228287-02-1
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6585951
• PubChem ID: 165608978
• Update Time: 2025-08-03

2-amino-1-(5-propylthiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one
• 2228287-02-1
• EN300-1752158

• Inchi： 1S/C9H13NOS/c1-2-3-7-4-5-9(12-7)8(11)6-10/h4-5H,2-3,6,10H2,1H3
• InChI Key： SYCYDQNRSSHFHQ-UHFFFAOYSA-N
• SMILES： S1C(C(CN)=O)=CC=C1CCC

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.3Ų

Additional information on 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one

Introduction to 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one (CAS No: 2228287-02-1)

2-amino-1-(5-propylthiophen-2-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2228287-02-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone features a thiophene ring substituted with a propyl group at the 5-position and an amino group at the 1-position of the ethanone moiety. Its unique structural attributes make it a compound of interest for various synthetic applications and potential therapeutic investigations.

The molecular structure of 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one consists of a central carbonyl group (C=O) flanked by an amino group (-NH₂) and a thiophene derivative. The presence of the thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to its distinct electronic properties and reactivity. The propyl substituent at the 5-position introduces additional steric and electronic influences, which can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes and their derivatives are known to exhibit antimicrobial, anti-inflammatory, antioxidant, and even anticancer properties. The specific substitution pattern in 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one may enhance its pharmacological potential by influencing binding affinity and metabolic stability. Researchers have been exploring such derivatives as scaffolds for drug design, leveraging their structural flexibility to optimize bioactivity.

One of the most compelling aspects of 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one is its potential role in the development of novel therapeutic agents. The amino group provides a site for further functionalization, allowing chemists to attach other pharmacophores or modify its properties for specific applications. Additionally, the thiophene ring can serve as a recognition element for target proteins or enzymes, making this compound a valuable building block in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, thiophene derivatives have been investigated for their ability to modulate enzyme activity, particularly in cases where precise spatial orientation is critical for efficacy. The structural features of 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one align well with these requirements, suggesting that it could be a promising candidate for further exploration.

The synthesis of 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes may include condensation reactions between appropriate precursors, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in research and development.

In addition to its pharmaceutical applications, 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one may find utility in material science and industrial chemistry. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) or conductive polymers. The ability to tailor its structure could lead to novel materials with enhanced performance characteristics.

The future prospects for 2-amino-1-(5-propylthiophen-2-yl)ethan-1-one are promising, given its versatility and potential applications. As research continues to uncover new biological activities and synthetic possibilities, this compound is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.

Overall, CAS No: 2228287-02-1 represents a significant compound with broad applications across multiple scientific disciplines. Its unique structural features and potential biological activities make it a valuable asset for researchers seeking innovative solutions in drug discovery and material science. As our understanding of its properties grows, so too will its importance in advancing scientific knowledge and technological development.